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Compound of Interest

Compound Name: 2-Chloro-4-iodo-5-methylaniline

CAS No.: 1000341-54-7

Cat. No.: B3044384

Get Quote

Mechanistic Toxicology & Environmental Fate
(The "Why")
To manage a chemical effectively, one must understand the causality behind its hazards. The

stringent disposal requirements for 2-Chloro-4-iodo-5-methylaniline are driven by two primary

mechanisms:

Acute Toxicity (Methemoglobinemia): Like many aniline derivatives, this compound is readily

absorbed through the skin and respiratory tract. Once systemic, it undergoes metabolic

activation (typically via hepatic CYP450 enzymes) into phenylhydroxylamine derivatives.

These metabolites actively oxidize the ferrous ( Fe2+ ) iron within the heme group of

hemoglobin to the ferric ( Fe3+ ) state, creating methemoglobin[2]. Because ferric iron

cannot bind oxygen, this induces a functional anemia and severe tissue hypoxia, shifting the

oxygen dissociation curve to the left.

Environmental Recalcitrance & Dioxin Potential: The carbon-chlorine and carbon-iodine

bonds withdraw electron density from the aromatic ring, making the molecule highly resistant

to electrophilic attack by natural microbial dioxygenases[3]. If this compound is released into
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the environment, it persists and bioaccumulates. Furthermore, if incinerated improperly at

low temperatures, the incomplete combustion of halogenated aromatics facilitates the

synthesis of highly toxic polychlorinated dibenzo-p-dioxins (PCDDs) and dibenzofurans

(PCDFs).

Quantitative Hazard & Regulatory Profile
Before initiating disposal, personnel must characterize the waste stream. The following table

summarizes the critical physicochemical and regulatory data required for hazardous waste

manifesting.

Property / Classification Data Value Causality / Implication

CAS Number 1000341-54-7

Unique identifier for

manifesting and TSDF

profiling.

Molecular Formula C7​H7​ClIN
High halogen content dictates

high-temperature incineration.

GHS Hazard Codes
H301, H315, H318, H335,

H411

Toxic if swallowed; severe

eye/skin irritant; toxic to

aquatic life.

RCRA Waste Code U012 (Proxy base) / K181

Regulated under RCRA

Subtitle C; requires strict SAA

tracking[4].

Transport Classification UN 2811, Class 6.1 (Poison)

Must be transported by a

licensed hazardous waste

vendor.

Disposal and Environmental Fate Workflow
The following diagram illustrates the critical pathway from waste generation to final

mineralization, highlighting the consequences of procedural failure.
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Waste Generation:
2-Chloro-4-iodo-5-methylaniline

Chemical Segregation
(Isolate from Oxidizers)

Primary Containment
(HDPE / Amber Glass)

RCRA Labeling
(Toxic, Halogenated Organic)

Satellite Accumulation Area
(Secondary Containment)

Licensed TSDF Transport Environmental Contamination
(Bioaccumulation / Toxicity)

 Improper Disposal

High-Temp Incineration (>1000°C)
(Prevents Dioxin Formation)

Click to download full resolution via product page

Workflow for compliant segregation, containment, and incineration of halogenated aniline

waste.
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Step-by-Step Disposal Protocol
To ensure absolute compliance and safety, execute the following self-validating protocol. Do

not deviate from these steps without consulting your Environmental Health and Safety (EHS)

officer.

Phase 1: Source Segregation and Primary Containment
Action: Isolate 2-Chloro-4-iodo-5-methylaniline waste entirely from strong oxidizers (e.g.,

nitric acid, peroxides, permanganates) and strong acids.

Causality: Anilines act as electron-rich reducing agents. Contact with strong oxidizers can

trigger violent exothermic reactions, rapid gas evolution, or spontaneous combustion.

Validation Step: Visually inspect the waste log of the target container. If any oxidizing agent

is listed, do not add the aniline. Initiate a new, dedicated waste stream.

Containment: Collect the waste in High-Density Polyethylene (HDPE) or PTFE-lined amber

glass containers.

Causality: Amber glass prevents UV-induced photo-degradation of the aniline ring (which can

generate reactive radical species), while PTFE/HDPE prevents the solvent permeation that

frequently occurs with low-density plastics.

Phase 2: Satellite Accumulation Area (SAA) Management
Action: Store the sealed primary container within a chemically compatible secondary

containment bin in a designated SAA at or near the point of generation[5].

Causality: Secondary containment captures catastrophic primary vessel failures, preventing

environmental release, floor drain contamination, and cross-reactivity with adjacent waste

streams.

Validation Step: Verify that the container is completely sealed with a tight-fitting lid. Funnels

must be removed immediately after use. Ensure the total accumulated volume in the SAA

does not exceed 55 gallons (or 1 quart for acutely hazardous waste).
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Phase 3: RCRA Labeling and Characterization
Action: Affix a hazardous waste label to the container immediately upon the first drop of

waste entering it. The label must explicitly state "Hazardous Waste," list the exact chemical

name (2-Chloro-4-iodo-5-methylaniline), and indicate the primary hazards (Toxic,

Halogenated Organic).

Causality: Accurate chemical characterization dictates the downstream treatment method.

Halogenated organics require specific, high-cost incineration parameters; mislabeling can

lead to illegal landfilling or catastrophic facility fires.

Validation Step: Cross-reference the label against the lab's chemical inventory. Once the

container is full, date the label and move it to the Central Accumulation Area within 3 days[5].

Phase 4: Final Disposition via High-Temperature
Incineration

Action: Transfer the waste to a licensed Treatment, Storage, and Disposal Facility (TSDF) for

high-temperature incineration (minimum 1000°C with a prolonged residence time).

Causality: Standard combustion temperatures are insufficient to break the recalcitrant

carbon-chlorine and carbon-iodine bonds. High-temperature incineration ensures complete

mineralization of the compound into HCl , HI , CO2​, and H2​O , preventing the synthesis of

dioxins and furans.

Validation Step: Retain the signed Uniform Hazardous Waste Manifest from the TSDF. Verify

that the manifest is signed by the receiving facility and returned to your EHS department to

close the regulatory chain of custody.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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